Cas no 40236-04-2 (1-Oxa-4,13-dithia-7,10-diazacyclopentadecane)

1-Oxa-4,13-dithia-7,10-diazacyclopentadecane structure
40236-04-2 structure
Product name:1-Oxa-4,13-dithia-7,10-diazacyclopentadecane
CAS No:40236-04-2
MF:C10H22N2OS2
MW:250.424479961395
CID:2631859
PubChem ID:15321739

1-Oxa-4,13-dithia-7,10-diazacyclopentadecane Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-4,13-dithia-7,10-diazacyclopentadecane
    • 40236-04-2
    • DTXSID501258742
    • Inchi: InChI=1S/C10H22N2OS2/c1-2-12-4-8-15-10-6-13-5-9-14-7-3-11-1/h11-12H,1-10H2
    • InChI Key: MAHUEQKZGHKBNZ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 250.11735568Da
  • Monoisotopic Mass: 250.11735568Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 83.9Ų

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